Cas no 1058457-54-7 (N-(4-ethoxyphenyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
• CAS No: 1058457-54-7
• MF: C₁₈H₂₂N₈O₂
• MW: 382.419682025909
• CID: 6466372
• PubChem ID: 25794389
• Update Time: 2025-10-23

N-(4-ethoxyphenyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
• N-(4-ethoxyphenyl)-4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• N-(4-ethoxyphenyl)-4-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• 1058457-54-7
• AKOS024494358
• VU0632977-1
• F5065-0014

• Inchi： 1S/C18H22N8O2/c1-3-28-14-6-4-13(5-7-14)21-18(27)26-10-8-25(9-11-26)17-15-16(19-12-20-17)24(2)23-22-15/h4-7,12H,3,8-11H2,1-2H3,(H,21,27)
• InChI Key： KSVOSKUYUHVUIX-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)OCC)N1CCN(C2C3=C(N=CN=2)N(C)N=N3)CC1

Computed Properties

• Exact Mass: 382.18657197g/mol
• Monoisotopic Mass: 382.18657197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Additional information on N-(4-ethoxyphenyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide

Research Brief on N-(4-ethoxyphenyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide (CAS: 1058457-54-7)

The compound N-(4-ethoxyphenyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide (CAS: 1058457-54-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its molecular structure, mechanism of action, and preclinical efficacy in various disease models.

Recent studies have highlighted the compound's role as a potent and selective inhibitor of specific kinase targets, particularly those involved in oncogenic signaling pathways. The triazolopyrimidine core of the molecule is critical for its binding affinity, while the ethoxyphenyl and piperazine moieties contribute to its pharmacokinetic properties. Structural-activity relationship (SAR) analyses have demonstrated that modifications to these functional groups can significantly alter the compound's potency and selectivity.

In vitro and in vivo studies have shown promising results in cancer models, where the compound exhibits strong antiproliferative effects against tumor cell lines with minimal cytotoxicity to normal cells. Mechanistically, it has been found to induce cell cycle arrest and apoptosis by targeting key regulatory kinases. Additionally, recent pharmacokinetic studies indicate favorable bioavailability and metabolic stability, making it a viable candidate for further drug development.

Despite these advancements, challenges remain in optimizing the compound's delivery and minimizing off-target effects. Ongoing research is exploring novel formulations and combination therapies to enhance its therapeutic index. The compound's potential applications extend beyond oncology, with preliminary data suggesting efficacy in inflammatory and neurodegenerative diseases, although these findings require further validation.

In conclusion, N-(4-ethoxyphenyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide represents a promising scaffold for the development of next-generation therapeutics. Continued research efforts are essential to fully elucidate its mechanisms and translate preclinical findings into clinical applications.